Ivacaftor-D4

• Molecular Formula: C24H28N2O3
• Molecular Weight: 396.5 g/mol
• InChI: InChI=1S/C24H28N2O3/c1-23(2,3)16-11-17(24(4,5)6)20(27)12-19(16)26-22(29)15-13-25-18-10-8-7-9-14(18)21(15)28/h7-13,27H,1-6H3,(H,25,28)(H,26,29)/i7D,8D,9D,10D
• InChIKey: PURKAOJPTOLRMP-ULDPCNCHSA-N

Quantifying ivacaftor in plasma by LC-MS/MS requires an internal standard that resolves from the analyte without chromatographic shift. Non-deuterated ivacaftor co-elutes, while higher deuteration alters retention. Ivacaftor-D4 (≥96.8% purity) provides: • +4 Da mass shift - unambiguous separation from parent drug • EC50 25 nM (F508del-CFTR) - retains pharmacological profile • Validated in GLP-compliant methods (1.5-22.53 ng/mL, r²=0.99974) • Certified reference standard for QC release and stability-indicating HPLC

Ivacaftor-D4: Deuterated Internal Standard for CFTR Modulator Bioanalysis

Ivacaftor-D4 (VX-770-d4) is a deuterium-labeled analog of the FDA-approved cystic fibrosis transmembrane conductance regulator (CFTR) potentiator ivacaftor (VX-770). The compound bears four deuterium substitutions on the quinoline ring system (5,6,7,8-d4) and has a molecular formula of C24H24D4N2O3 with a molecular weight of 396.52 g·mol⁻¹ . As a stable isotope-labeled internal standard, Ivacaftor-D4 is supplied as a solid for the preparation of stock solutions intended exclusively for research use in LC-MS/MS quantitative analysis and bioanalytical method validation, not for therapeutic or in vivo clinical applications .

Type Deuterated internal standard (Ivacaftor-D4)

Workflow LC-MS/MS bioanalytical method validation

Research Context CFTR modulator quantification in biological matrices

Why Ivacaftor-D4 Cannot Be Substituted with Other Deuterated Isoforms

In quantitative LC-MS/MS bioanalysis, the selection of an internal standard is not a trivial substitution exercise. Non-deuterated ivacaftor cannot serve as an internal standard because it co-elutes with the analyte and fails to provide the distinct mass transition required for accurate quantitation [1]. Alternative deuterated forms, such as ivacaftor-d9, differ in both labeling position (tert-butyl group versus quinoline ring) and mass shift (+9 Da versus +4 Da), which can introduce variability in matrix effects and extraction recovery across different sample preparation protocols [2]. Furthermore, the extensive hepatic metabolism of ivacaftor via CYP3A4 produces pharmacologically active metabolites (M1 and M6), necessitating an internal standard that maintains chromatographic resolution from these metabolites without isotopic cross-talk [3]. Ivacaftor-D4's +4 Da mass shift on the quinoline core provides a validated separation window that alternative labeling schemes may not reliably deliver in validated methods.

• Non-deuterated ivacaftor Co-elutes and shares identical mass response, preventing reliable analyte-IS differentiation.
• Ivacaftor-d9 (CTP-656) Developed as a therapeutic candidate; its mass shift may not align with specific MRM transitions used in research methods.
• Higher-deuterium isoforms (e.g., d19) May alter chromatographic retention and introduce matrix-effect variability.

• [1] Habler K, et al. Isotope dilution LC-MS/MS quantification of the cystic fibrosis transmembrane conductance regulator (CFTR) modulators ivacaftor, lumacaftor, tezacaftor, elexacaftor, and their major metabolites in human serum. Clin Chem Lab Med. 2021;60(1):82-91. View Source
• [2] Harbeson SL, et al. Altering Metabolic Profiles of Drugs by Precision Deuteration 2: Discovery of a Deuterated Analog of Ivacaftor with Differentiated Pharmacokinetics for Clinical Development. J Pharmacol Exp Ther. 2017;362(2):359-367. View Source
• [3] Medscape. Ivacaftor for Cystic Fibrosis and the G551D-CFTR Mutation: Pharmacology. View Source

Quantitative Performance Differentiation of Ivacaftor-D4

Linear Quantitation Across Biologically Relevant Concentration Range

In a validated LC-MS/MS method for simultaneous estimation of ivacaftor and tezacaftor, Ivacaftor-D4 was employed as the deuterated internal standard and demonstrated linearity across the concentration range of 1.5-22.53 ng/mL for ivacaftor, with a correlation coefficient (r²) of 0.99974 [1]. Accuracy and precision met FDA bioanalytical guidelines across the validated range, establishing Ivacaftor-D4 as a fit-for-purpose internal standard for pharmacokinetic investigations [1]. Without Ivacaftor-D4, accurate quantification of ivacaftor in biological matrices would be compromised due to matrix effects and variable extraction recovery, as demonstrated by the method's matrix effect compensation performance.

Calibration Linearity

Cross-study

r² = 0.99974 (1.5–22.53 ng/mL)

Supports calibration accuracy review

Rat plasma, LC-MS/MS; comparator method r² not reported

Evidence Dimension	LC-MS/MS Calibration Linearity (r²) and Linear Range
Target Compound Data	r² = 0.99974 over 1.5-22.53 ng/mL for ivacaftor
Comparator Or Baseline	Non-deuterated ivacaftor cannot serve as internal standard; alternative deuterated labels not evaluated in this validated method
Quantified Difference	Validated linearity with r² > 0.9997 and LLOQ of 1.5 ng/mL
Conditions	Rat plasma; protein precipitation with acetonitrile; Eclipse plus C18 column (100 mm × 4.6 mm, 1.8 μm); mobile phase 0.1% TFA:acetonitrile (60:40 v/v, pH 2.5); flow rate 1.0 mL/min

Why This Matters

Validated method performance with Ivacaftor-D4 provides procurement confidence that the compound meets regulatory bioanalytical requirements for pharmacokinetic studies.

• [1] Venkata MS, Rao AL, Carey MW. Simultaneous estimation of ivacaftor and tezacaftor in rat plasma by Liquid chromatography coupled with tandem-mass-spectrometry: Application to pharmacokinetic studies. Thai J Pharm Sci. 2021;45(6):451-460. View Source

Accuracy and Precision Compliance in Validated Bioanalytical Methods

Ivacaftor-D4 is supplied with batch-specific purity certification of ≥96.0% as determined by HPLC . This level of documented purity exceeds the ≥90% minimum specification typical for non-certified deuterated research chemicals and is accompanied by comprehensive characterization data compliant with regulatory guidelines [1]. SynZeal and other suppliers explicitly state that Ivacaftor-D4 can be used for analytical method validation (AMV), quality control (QC) applications, and abbreviated new drug applications (ANDAs), with optional traceability to USP or EP pharmacopeial standards upon request [1].

Accuracy & Precision

Class-level

Meets ±15% criteria at all QC levels

Supports method validation review

FDA guidance-context validation; comparable to other d-IS methods

Evidence Dimension	Certified HPLC Purity
Target Compound Data	≥96.0% (batch-specific, MedChemExpress HY-13017S3) / ≥96% (Aladdin Scientific)
Comparator Or Baseline	Non-certified deuterated research chemicals (typical purity ≥90% without full characterization documentation)
Quantified Difference	Minimum 6% absolute purity advantage with documented batch-specific certification
Conditions	HPLC purity determination; batch-specific Certificate of Analysis available

Why This Matters

Documented purity certification reduces analytical variability and supports regulatory submissions, directly impacting procurement decisions for GLP and GMP environments.

• [1] SynZeal. Ivacaftor D4 Product Information. Cat. No. SZ-I015D01. View Source

Minimal Deuterium Isotope Effect on Chromatography and Ionization

Ivacaftor-D4 bears four deuterium substitutions specifically on the quinoline ring system (positions 5,6,7,8-d4), producing a mass shift of +4 Da relative to unlabeled ivacaftor [1]. This labeling position contrasts with alternative deuterated forms such as ivacaftor-d9, which substitutes deuterium on the tert-butyl group [2]. The quinoline-ring labeling of Ivacaftor-D4 ensures that the deuterium labels remain intact during metabolism, as ivacaftor is extensively converted via CYP3A4 to major metabolites M1 (hydroxymethylivacaftor) and M6 (ivacaftor carboxylate), which retain the quinoline core structure [3]. Ivacaftor-D4's +4 Da mass separation provides sufficient chromatographic resolution from unlabeled analyte while minimizing the risk of isotopic cross-talk that can occur with larger mass shifts.

Deuterium Isotope Effect

Class-level

D4 (+4 Da) shows lower chromatographic shift risk vs D9

Supports co-elution reproducibility review

General LC-MS principle; head-to-head data unavailable

Evidence Dimension	Deuterium Labeling Position and Mass Shift
Target Compound Data	4 deuterium atoms on quinoline ring (5,6,7,8-d4); +4 Da mass shift
Comparator Or Baseline	Ivacaftor-d9: 9 deuterium atoms on tert-butyl group; +9 Da mass shift
Quantified Difference	Distinct labeling positions: quinoline ring (Ivacaftor-D4) versus tert-butyl (ivacaftor-d9)
Conditions	Structural characterization by NMR and MS; metabolic stability inferred from CYP3A4-mediated metabolism pathways

Why This Matters

Labeling position influences method robustness; quinoline-ring labeling ensures deuterium retention through metabolic pathways for consistent quantitation.

• [1] SynZeal. Ivacaftor D4 Chemical Structure: N-(2,4-Di-tert-butyl-5-hydroxyphenyl)-4-oxo-1,4-dihydroquinoline-5,6,7,8-d4-3-carboxamide. Cat. No. SZ-I015D01. View Source
• [2] PubChem. Deutivacaftor (Ivacaftor-d9) Compound Summary. View Source
• [3] Harbeson SL, et al. Altering Metabolic Profiles of Drugs by Precision Deuteration 2: Discovery of a Deuterated Analog of Ivacaftor with Differentiated Pharmacokinetics for Clinical Development. J Pharmacol Exp Ther. 2017;362(2):359-367. View Source

Stringent Purity and Characterization Controls for Analytical Use

A validated isotope dilution LC-MS/MS assay for simultaneous quantification of CFTR modulators ivacaftor, lumacaftor, tezacaftor, elexacaftor, and their major metabolites in human serum employed Ivacaftor-D4 as the stable isotope-labeled internal standard for ivacaftor quantitation [1]. The method achieved inaccuracy ≤7.0% and imprecision coefficient of variation (CV) ≤8.3% for all quality controls, with matrix effects compensation and process efficiency of 105-115% and 96.5-103%, respectively [1]. This clinical validation demonstrates Ivacaftor-D4's suitability for therapeutic drug monitoring (TDM) in CF patients receiving CFTR modulator therapy, where precise quantitation is essential for safety and efficacy optimization [1].

Isotopic Purity

Cross-study

≥96.0% (reported up to 97.32%)

Supports impurity profile review

HPLC-UV/CAD; D9 purity ≥98% as drug substance

Evidence Dimension	Clinical Assay Accuracy and Precision
Target Compound Data	Inaccuracy ≤7.0%; imprecision CV ≤8.3%; matrix effect compensation 105-115%; process efficiency 96.5-103%
Comparator Or Baseline	Methods lacking stable isotope-labeled internal standards exhibit matrix effects and variable recovery
Quantified Difference	Validated clinical method meeting EMA bioanalytical guidelines for TDM applications
Conditions	Human serum; 2D-LC-MS/MS; protein precipitation; 5 min separation; EMA guideline validation

Why This Matters

Clinical validation in human serum supports procurement for diagnostic laboratory and clinical trial applications requiring regulatory-grade method performance.

• [1] Habler K, et al. Isotope dilution LC-MS/MS quantification of the cystic fibrosis transmembrane conductance regulator (CFTR) modulators ivacaftor, lumacaftor, tezacaftor, elexacaftor, and their major metabolites in human serum. Clin Chem Lab Med. 2021;60(1):82-91. View Source

Optimal Use Cases for Ivacaftor-D4 in Pharmaceutical and Clinical Research

Preclinical Pharmacokinetic Studies in Rodents

Ivacaftor-D4 is validated as an internal standard for LC-MS/MS quantitation of ivacaftor in biological matrices, with demonstrated linearity of r² = 0.99974 over 1.5-22.53 ng/mL in rat plasma and accuracy/precision meeting FDA bioanalytical guidelines [1]. This makes Ivacaftor-D4 the appropriate selection for pharmacokinetic studies and ANDA submissions requiring regulatory-grade method validation [2].

Bioanalytical Method Development for CFTR Modulator Combinations

Ivacaftor-D4 has been validated in a clinical isotope dilution LC-MS/MS assay for simultaneous quantification of CFTR modulators and their metabolites in human serum, achieving inaccuracy ≤7.0% and imprecision CV ≤8.3% with full matrix effect compensation [1]. This supports procurement for clinical laboratories performing TDM of CF patients on ivacaftor-containing regimens.

Therapeutic Drug Monitoring Method Optimization

Ivacaftor-D4 is supplied with batch-specific purity certification (≥96.0% by HPLC) and comprehensive characterization data compliant with regulatory guidelines [1][2]. The quinoline-ring labeling (5,6,7,8-d4) ensures deuterium retention through metabolic pathways, providing a structurally rational choice for method development compared to alternative labeling schemes [3].

Reference Standard for QC and Stability Studies

Ivacaftor-D4 is explicitly designated for use in quality control (QC) applications and analytical method validation (AMV) for ivacaftor commercial production [1]. Traceability to USP or EP pharmacopeial standards is available upon request, supporting GMP-compliant QC workflows for ivacaftor drug substance and drug product analysis [1].

Application

Selection Property

Validation Focus

Preclinical PK bioanalysis research

D4 internal standard for LC-MS/MS

Method linearity and matrix-effect control

CFTR modulator panel assay development

+4 Da mass shift for analyte discrimination

Co-elution and interference review

Human plasma bioanalysis method cross-validation

Lower deuteration for reduced retention shift

Platform transferability and matrix-effect assessment

QC release testing research

Isotopic purity specification

Degradation product interference review

• [1] Venkata MS, Rao AL, Carey MW. Simultaneous estimation of ivacaftor and tezacaftor in rat plasma by LC-MS/MS: Application to pharmacokinetic studies. Thai J Pharm Sci. 2021;45(6):451-460. View Source
• [2] Habler K, et al. Isotope dilution LC-MS/MS quantification of CFTR modulators ivacaftor, lumacaftor, tezacaftor, elexacaftor, and their major metabolites in human serum. Clin Chem Lab Med. 2021;60(1):82-91. View Source
• [3] SynZeal. Ivacaftor D4 Product Information. Cat. No. SZ-I015D01. View Source